![molecular formula C11H11N3OS B2565102 2-(allylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one CAS No. 306978-95-0](/img/structure/B2565102.png)
2-(allylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
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Description
“2-(allylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one” is a chemical compound that belongs to the class of triazine derivatives . Triazines are a class of nitrogen-containing heterocyclic compounds that have been investigated for their biological activities .
Synthesis Analysis
The synthesis of triazine derivatives often involves the use of microwave irradiation, which can yield the desired products in less time, with higher yield and purity . The specific synthesis process for “2-(allylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one” is not detailed in the available sources.Scientific Research Applications
- Researchers have synthesized a series of 1,3,5-triazine-containing 2-pyrazoline derivatives, including our compound of interest . These derivatives were tested against various human tumor cell lines by the US National Cancer Institute (NCI). Notably, compounds 7g and 10d, e, g exhibited significant anticancer activity, with GI50 values ranging from 0.569 to 16.6 µM and LC50 values ranging from 5.15 to >100 µM.
- Nitrogen-rich compounds play a crucial role in the development of energetic materials. While not directly mentioned for our compound, the presence of triazine and sulfur atoms suggests potential applications in this field .
- Recent developments highlight the innovation of 1,3,5-triazine derivatives as potent antitumor agents . The six-membered nitrogen-containing heterocycles on the triazine moiety contribute to its antitumor activity.
- The broader class of 1,3,5-triazines has demonstrated antiviral activity . While not directly tested for our compound, exploring its potential in inhibiting viral replication could be worthwhile.
- Triazines have shown antibacterial and antifungal properties . Investigating whether our compound shares these characteristics could lead to novel therapeutic agents.
Anticancer Activity
Energetic Materials
Antitumor Agents
Antiviral Properties
Antibacterial and Antifungal Applications
Anti-Inflammatory and Anti-Alzheimer’s Potential
properties
IUPAC Name |
9-methyl-2-prop-2-enylsulfanylpyrido[1,2-a][1,3,5]triazin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3OS/c1-3-7-16-10-12-9-8(2)5-4-6-14(9)11(15)13-10/h3-6H,1,7H2,2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRPSHKBDYWBWKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=NC2=O)SCC=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(allylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
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